Cas no 1804095-32-6 (Methyl 2-hydroxy-5-nitropyridine-3-acetate)

• Product Name: Methyl 2-hydroxy-5-nitropyridine-3-acetate
• CAS No: 1804095-32-6
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 4906595
• Update Time: 2025-06-09

Methyl 2-hydroxy-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-nitropyridine-3-acetate

• Inchi： 1S/C8H8N2O5/c1-15-7(11)3-5-2-6(10(13)14)4-9-8(5)12/h2,4H,3H2,1H3,(H,9,12)
• InChI Key： MDNJOVQZTIVGCF-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(NC=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: -0.4
• Topological Polar Surface Area: 101

Additional information on Methyl 2-hydroxy-5-nitropyridine-3-acetate

Methyl 2-hydroxy-5-nitropyridine-3-acetate: A Comprehensive Overview

Methyl 2-hydroxy-5-nitropyridine-3-acetate, identified by the CAS Registry Number 1804095-32-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, nitro, and acetate groups. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 2-hydroxy-5-nitropyridine-3-acetate typically involves multi-step organic reactions, often utilizing nitration and acetylation techniques. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing yield and purity. These improvements are particularly relevant in the context of increasing demand for this compound in specialized industries.

One of the most notable applications of Methyl 2-hydroxy-5-nitropyridine-3-acetate is in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing novel polymers and high-performance composites. For instance, studies published in leading journals such as Advanced Materials and Nature Chemistry have highlighted its role in creating lightweight yet durable materials suitable for aerospace and automotive industries.

In addition to its material science applications, Methyl 2-hydroxy-5-nitropyridine-3-acetate has shown promise in pharmaceutical research. Its unique structure allows for interactions with biological systems, making it a candidate for drug development. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. These findings underscore its versatility across diverse scientific domains.

The chemical stability of Methyl 2-hydroxy-5-nitropyridine-3-acetate under various conditions is another area of active research. Scientists are investigating its thermal and photochemical stability to determine its suitability for long-term storage and use in demanding environments. Preliminary results indicate that it exhibits remarkable resilience, further enhancing its appeal for industrial applications.

From an environmental perspective, the ecological impact of Methyl 2-hydroxy-5-nitropyridine-3-acetate has also come under scrutiny. Researchers are assessing its biodegradability and potential toxicity to aquatic life. These studies are crucial for ensuring sustainable practices in the production and disposal of this compound.

In conclusion, Methyl 2-hydroxy-5-nitropyridine-3-acetate, with its CAS number 1804095-32-6, stands as a testament to the ingenuity of modern chemistry. Its diverse applications, coupled with ongoing research into its properties and potential uses, position it as a key molecule in advancing scientific and technological frontiers.